Einecs 234-306-2

• CAS No.: 11083-41-3
• Molecular Formula: HgTi3
• Molecular Weight: 344.19 g/mol
• IUPAC Name: mercury;titanium
• InChI: InChI=1S/Hg.3Ti
• InChI Key: DIKKUZBQLHOPIS-UHFFFAOYSA-N
• Canonical SMILES: [Ti].[Ti].[Ti].[Hg]

Description

This compound is primarily used as a dye and has various applications in different industries .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetrapropylenebenzyl sulfonate is synthesized through the sulfonation of tetrapropylenebenzene. The reaction typically involves the use of sulfur trioxide or oleum as the sulfonating agent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired sulfonate product.

Industrial Production Methods

In industrial settings, tetrapropylenebenzyl sulfonate is produced in large-scale reactors where tetrapropylenebenzene is continuously fed into the reactor along with the sulfonating agent. The reaction mixture is then subjected to purification processes to remove any unreacted starting materials and by-products. The final product is obtained in high purity and is ready for use in various applications .

Chemical Reactions Analysis

Types of Reactions

Tetrapropylenebenzyl sulfonate undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids.

Reduction: It can be reduced to form the corresponding benzyl alcohol.

Substitution: Tetrapropylenebenzyl sulfonate can undergo substitution reactions where the sulfonate group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, including amines and alcohols.

Major Products Formed

Oxidation: Sulfonic acids

Reduction: Benzyl alcohol

Substitution: Substituted benzyl derivatives

Scientific Research Applications

Tetrapropylenebenzyl sulfonate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in biochemical assays and as a staining agent in microscopy.

Medicine: Investigated for its potential use in drug delivery systems and as an antimicrobial agent.

Industry: Utilized in the production of detergents, surfactants, and dyes.

Mechanism of Action

The mechanism of action of tetrapropylenebenzyl sulfonate involves its interaction with various molecular targets. In biological systems, it can disrupt cell membranes, leading to cell lysis. This property makes it useful as an antimicrobial agent. In chemical reactions, it acts as a catalyst by stabilizing transition states and lowering activation energies, thereby increasing reaction rates.

Comparison with Similar Compounds

Tetrapropylenebenzyl sulfonate can be compared with other sulfonate compounds such as:

Sodium dodecyl sulfate: Commonly used as a detergent and surfactant.

Sodium lauryl sulfate: Widely used in personal care products and cleaning agents.

Linear alkylbenzene sulfonate: Used in the formulation of household and industrial cleaning products.

Uniqueness

Tetrapropylenebenzyl sulfonate is unique due to its specific structure, which imparts distinct properties such as higher stability and effectiveness in various applications compared to other sulfonates .